Cas no 41064-93-1 (1-methyl-1H-imidazole-4-carbohydrazide)

• Product Name: 1-methyl-1H-imidazole-4-carbohydrazide
• CAS No: 41064-93-1
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 1017233
• PubChem ID: 45084122
• Update Time: 2025-05-22

1-methyl-1H-imidazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid,1-methyl-,hydrazide(9CI)
• 1-methylimidazole-4-carbohydrazide
• 1-METHYL-1H-IMIDAZOLE-4-CARBOHYDRAZIDE
• EN300-1709824
• 41064-93-1
• SY362525
• SCHEMBL12911102
• DTXSID20665554
• MFCD18834577
• 1-methyl-1H-imidazole-4-carbohydrazide

• Inchi： 1S/C5H8N4O/c1-9-2-4(7-3-9)5(10)8-6/h2-3H,6H2,1H3,(H,8,10)
• InChI Key： JZALUCSJWXCVLG-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)C=N1)NN

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.94000
• LogP: 0.11480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-1H-imidazole-4-carbohydrazide

1-Methyl-1H-Imidazole-4-Carbohydrazide (CAS No. 41064-93-1): A Comprehensive Overview

1-Methyl-1H-imidazole-4-carbohydrazide, identified by the CAS registry number 41064-93-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of a methyl group at the 1-position and a carbohydrazide group at the 4-position imparts unique chemical and biological properties to this molecule.

The synthesis of 1-methyl-1H-imidazole-4-carbohydrazide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it accessible for various applications. Researchers have explored its potential as a building block in medicinal chemistry, where it serves as a precursor for the development of bioactive molecules targeting specific therapeutic areas.

One of the most promising applications of 1-methyl-1H-imidazole-4-carbohydrazide lies in its role as an intermediate in drug discovery. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which are crucial for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been explored, highlighting its potential in developing novel therapeutic agents.

In the realm of materials science, 1-methyl-1H-imidazole-4-carbohydrazide has been investigated for its use in coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates strong coordination bonds with metal ions, leading to the formation of porous materials with applications in gas storage and catalysis. Recent research has focused on optimizing the synthesis conditions to enhance the stability and functionality of these materials.

The pharmacokinetic properties of 1-methyl-1H-imidazole-4-carbohydrazide have also been studied extensively. Preclinical studies indicate that this compound demonstrates moderate solubility and permeability, which are essential for its absorption and bioavailability. However, further research is required to evaluate its toxicity profile and metabolic pathways in vivo.

From an environmental perspective, 1-methyl-1H-imidazole-4-carbohydrazide has been assessed for its biodegradability and eco-toxicity. Initial findings suggest that it undergoes microbial degradation under aerobic conditions, reducing its environmental footprint. These studies are critical for ensuring sustainable practices in the synthesis and application of this compound.

In conclusion, 1-methyl-1H-imidazole-4-carbohydrazide (CAS No. 41064-93-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.